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Introduction

The Serum and Glucocorticoid-inducible Kinase (SGK) family of serine/threonine kinases are
crucial mediators in diverse cellular processes, including cell survival, proliferation, ion channel
regulation, and neuronal excitability.[1][2] Dysregulation of SGK activity is implicated in various
pathologies such as hypertension, diabetic nephropathy, and cancer, making it a significant
target for drug discovery. The SGKtide peptide (CKKRNRRLSVA) is a specific substrate for
SGK, containing a consensus phosphorylation site, making it an invaluable tool for assessing
SGK kinase activity.[3] This document provides detailed application notes and protocols for
utilizing the SGKtide peptide in an immunoprecipitation (IP) kinase assay, a powerful technique
to measure the activity of endogenous or overexpressed SGK from complex biological
samples.

Signaling Pathway

SGK1 is activated downstream of the Phosphoinositide 3-Kinase (PI3K) signaling pathway.
Upon stimulation by growth factors or hormones, PI3K phosphorylates phosphatidylinositol
(4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This
leads to the recruitment of both SGK1 and Phosphoinositide-Dependent Kinase 1 (PDK1) to
the plasma membrane. For full activation, SGK1 requires phosphorylation at two key sites:
Threonine 256 (Thr256) in the activation loop by PDK1, and Serine 422 (Ser422) in the
hydrophobic motif by the mammalian Target of Rapamycin Complex 2 (IMTORC?2).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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